Cas no 560109-30-0 (6-chloro-Imidazo[1,2-b]pyridazine-3-methanamine)

6-chloro-Imidazo[1,2-b]pyridazine-3-methanamine structure
560109-30-0 structure
Product Name:6-chloro-Imidazo[1,2-b]pyridazine-3-methanamine
CAS No:560109-30-0
MF:C7H7ClN4
MW:182.610279321671
CID:944812
PubChem ID:11480847
Update Time:2025-04-19

6-chloro-Imidazo[1,2-b]pyridazine-3-methanamine Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-Imidazo[1,2-b]pyridazine-3-methanamine
    • (6-chloroimidazo[1,2-b]pyridazin-3-yl)methanamine
    • DTXSID10467206
    • AKOS006309723
    • 560109-30-0
    • 1-{6-CHLOROIMIDAZO[1,2-B]PYRIDAZIN-3-YL}METHANAMINE
    • DB-072078
    • Inchi: 1S/C7H7ClN4/c8-6-1-2-7-10-4-5(3-9)12(7)11-6/h1-2,4H,3,9H2
    • InChI Key: JRGKCCXDSNQAFE-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=NC=C(CN)N2N=1

Computed Properties

  • Exact Mass: 182.0359239g/mol
  • Monoisotopic Mass: 182.0359239g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 56.2Ų
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